Cas no 150221-22-0 (4-(4-Fluorophenyl)sulfonylpiperidine hydrochloride)

• Product Name: 4-(4-Fluorophenyl)sulfonylpiperidine hydrochloride
• CAS No: 150221-22-0
• MF: C₁₁H₁₄FNO₂S
• MW: 243.297765254974
• MDL: MFCD13192683
• CID: 1325532
• PubChem ID: 11032089
• Update Time: 2025-11-02

4-(4-Fluorophenyl)sulfonylpiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-[(4-fluorophenyl)sulfonyl]-
• 4-(4-fluorophenyl)sulfonylpiperidine,hydrochloride
• 4-[(4-fluorophenyl)sulfonyl]Piperidine
• 4-[(4-Fluorophenyl)sulfonyl]piperidine hydrochloride
• AKOS022551197
• 4-(4-fluorophenyl)sulfonylpiperidine
• 4-((4-Fluorophenyl)sulfonyl)piperidine
• 4-(4-FLUOROBENZENESULFONYL)PIPERIDINE
• DB-348990
• MFCD13192683
• EN300-242083
• P16849
• WUWFTIGTTQLIMI-UHFFFAOYSA-N
• SCHEMBL5212828
• AS-53668
• 150221-22-0
• 4-(4-Fluorophenyl)sulfonylpiperidine hydrochloride

• MDL： MFCD13192683
• Inchi： 1S/C11H14FNO2S/c12-9-1-3-10(4-2-9)16(14,15)11-5-7-13-8-6-11/h1-4,11,13H,5-8H2
• InChI Key： WUWFTIGTTQLIMI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(C1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 243.07302
• Monoisotopic Mass: 243.07292802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 46.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 4-(4-Fluorophenyl)sulfonylpiperidine hydrochloride

4-(4-Fluorophenyl)sulfonylpiperidine Hydrochloride (CAS 150221-22-0): A Comprehensive Overview

4-(4-Fluorophenyl)sulfonylpiperidine hydrochloride (CAS 150221-22-0) is a specialized organic compound that has garnered significant attention in pharmaceutical research and fine chemical synthesis. This piperidine derivative features a unique molecular structure combining a fluorophenyl sulfonyl group with a piperidine backbone, making it valuable for various applications in medicinal chemistry and drug development.

The compound's chemical formula is C₁₁H₁₄FNO₂S·HCl, with a molecular weight of 279.76 g/mol. Its structural features include a fluorinated aromatic ring connected to a sulfonylpiperidine moiety, which contributes to its distinctive physicochemical properties. Researchers particularly value this compound for its potential as a pharmacological intermediate or building block in drug discovery programs.

In recent years, 4-(4-fluorophenyl)sulfonylpiperidine HCl has become increasingly important in addressing modern healthcare challenges. With growing interest in targeted therapies and precision medicine, this compound's structural versatility makes it relevant for developing treatments for neurological disorders and metabolic diseases. Its fluorinated aromatic system enhances metabolic stability, a crucial factor in drug design that aligns with current pharmaceutical industry trends.

The synthesis of 4-(4-fluorophenyl)sulfonylpiperidine hydrochloride typically involves multi-step organic reactions, including sulfonylation of piperidine derivatives and subsequent introduction of the fluorophenyl group. Process optimization for this compound has been a focus area, especially considering the pharmaceutical industry's emphasis on green chemistry and sustainable synthesis methods. Researchers are exploring catalytic approaches and alternative solvents to improve the environmental profile of its production.

From a physicochemical perspective, this hydrochloride salt demonstrates good solubility in polar organic solvents and moderate water solubility, which facilitates its use in various research applications. The compound typically appears as a white to off-white crystalline powder under standard conditions. These characteristics make it suitable for formulation studies and biological testing, addressing common questions about compound handling and storage requirements in research settings.

In pharmaceutical applications, CAS 150221-22-0 serves as a valuable scaffold for developing compounds that interact with specific biological targets. The piperidine sulfonamide structure is known to exhibit affinity for various receptors and enzymes, making derivatives of this compound potentially useful for addressing conditions related to the central nervous system. Current research explores its potential in creating novel small molecule therapeutics with improved selectivity and reduced side effects.

The analytical characterization of 4-(4-fluorophenyl)sulfonylpiperidine HCl typically employs techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound's purity and identity, which are critical for research applications. Recent advancements in analytical chemistry have enabled more precise quality control measures, addressing the pharmaceutical industry's need for rigorous compound characterization standards.

Market demand for specialized intermediates like 4-(4-fluorophenyl)sulfonylpiperidine hydrochloride has grown steadily, driven by increased pharmaceutical R&D investment worldwide. The compound's availability from chemical suppliers and custom synthesis providers has expanded, with manufacturers focusing on improving production scalability and supply chain reliability. This addresses common industry concerns about material availability for drug development programs.

Safety considerations for handling CAS 150221-22-0 follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when working with this material. These precautions align with current best practices in laboratory safety and chemical hygiene, topics of increasing importance in research institutions.

Future research directions for 4-(4-fluorophenyl)sulfonylpiperidine hydrochloride derivatives may explore their potential in emerging therapeutic areas. With growing interest in personalized medicine and orphan drug development, this compound's structural flexibility offers opportunities for creating targeted therapies. Additionally, its application in chemical biology studies could provide insights into various biological pathways and target validation.

In conclusion, 4-(4-fluorophenyl)sulfonylpiperidine hydrochloride (CAS 150221-22-0) represents an important building block in modern pharmaceutical research. Its unique structural features and versatile applications make it valuable for drug discovery efforts addressing current healthcare challenges. As the field of medicinal chemistry continues to evolve, this compound and its derivatives will likely play a significant role in developing next-generation therapeutics with improved efficacy and safety profiles.